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Executive Summary: The increasing global demand for propylene, a fundamental building

block for plastics and chemicals, has driven the adoption of on-purpose production

technologies. Propane dehydrogenation (PDH) is a leading on-purpose route, and the

CATOFIN® process, licensed by Lummus Technology with catalysts from Clariant, stands out

for its high reliability and efficiency.[1][2] This document serves as a detailed technical guide for

researchers, chemical engineers, and process scientists on the principles, operation, and

protocols associated with CATOFIN® technology. It covers the core thermodynamic and kinetic

principles, catalyst systems, process workflow, and provides a standardized protocol for

laboratory-scale evaluation.

Section 1: Theoretical Background & Core
Principles
The CATOFIN® process is centered on the catalytic dehydrogenation of propane (C₃H₈) to

propylene (C₃H₆).

1.1. Reaction Thermodynamics and Kinetics

The primary reaction is:

C₃H₈ ⇌ C₃H₆ + H₂
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This reaction is highly endothermic, meaning it requires a significant input of heat to proceed.

[3][4] According to Le Châtelier's principle, higher temperatures and lower pressures favor the

forward reaction, increasing the equilibrium conversion of propane.[5][6] Consequently,

CATOFIN® reactors operate at high temperatures (typically 500-700°C) and vacuum conditions

to maximize propylene yield.[5][7]

However, these same conditions also promote undesirable side reactions, including:

Cracking: Breaking of C-C bonds to form methane, ethane, and ethylene.

Coking: Formation of carbonaceous deposits (coke) on the catalyst surface, which

deactivates the catalyst.[5]

The core challenge in any PDH process is to optimize conditions and catalyst performance to

maximize propylene selectivity while managing the endothermic heat requirement and catalyst

deactivation.[2]

1.2. The Principle of Cyclic Operation

A key feature of the CATOFIN® process is its use of multiple fixed-bed reactors operating in a

cyclic manner.[7][8] This design elegantly addresses the challenges of the process. A typical

cycle for a single reactor involves three main steps:

Dehydrogenation (On-stream): Propane is fed through the catalyst bed to produce

propylene. This phase is endothermic, causing the reactor temperature to drop.[3]

Catalyst Regeneration: The catalyst, now deactivated by coke, is taken offline. Hot air is

passed through the reactor to burn off the coke. This is an exothermic reaction that reheats

the catalyst bed.[5]

Purge/Reduction: The reactor is purged to remove combustion gases and prepared for the

next dehydrogenation cycle.

By using multiple reactors (often 4 or more) and staggering their cycles, the overall process

achieves continuous production of propylene.[3][7] This cyclic operation avoids the need for a

separate continuous catalyst regeneration unit, reducing operational complexity.[4]
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Section 2: The CATOFIN® Catalyst System
The catalyst is the heart of the process, dictating conversion and selectivity.

2.1. Catalyst Composition and Function

The CATOFIN® catalyst, supplied by Clariant, is a chromium oxide-based catalyst on a robust

alumina support (Cr₂O₃/Al₂O₃).[4][9]

Chromium Oxide (Active Phase): Provides the active sites for the dehydrogenation of

propane.

Alumina (Support): Offers high surface area and thermal stability, which is crucial for

withstanding the high temperatures of reaction and regeneration.

2.2. Heat Generating Material (HGM)

A significant innovation is the inclusion of a Heat Generating Material (HGM) mixed with the

catalyst.[1][10] HGM is a proprietary metal-oxide that undergoes oxidation and reduction during

the operating cycle.[1] This process generates additional heat directly within the catalyst bed,

which drives the endothermic dehydrogenation reaction more effectively.[11][12] The benefits

include improved selectivity, increased energy savings, and higher production output.[1][11]

2.3. Catalyst Deactivation and Regeneration

Deactivation is primarily caused by coke deposition, which blocks active sites. The

regeneration step uses hot air to combust the coke via the reaction:

C + O₂ → CO₂

This not only removes the deactivating coke but also provides the heat necessary for the

subsequent endothermic reaction cycle, making the process highly heat-integrated.[3] The

entire reactor sequence is computer-controlled, requiring no operator input for the cyclic

operation.[13]

Section 3: Process Workflow & Unit Operations
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A commercial CATOFIN® plant is divided into three main sections: the reactor section,

compression, and product recovery.[14]

3.1. Feed Preparation & Reactor Section Fresh propane feed is combined with recycled

propane, vaporized, and heated to the target reaction temperature in a charge heater.[7] This

hot feed is then directed into one of the on-stream fixed-bed reactors.[9] The reactors operate

in a staggered, cyclic fashion as described in Section 1.2.

3.2. Compression & Recovery The effluent gas from the reactors, containing propylene,

unreacted propane, hydrogen, and light ends, is cooled and compressed.[7] The compressed

gas is then sent to a low-temperature recovery section.[9] This section is designed to separate

the hydrogen-rich off-gas from the C3 components (propane and propylene).[7] The recovered

hydrogen can be purified using a Pressure Swing Adsorption (PSA) unit for use elsewhere.[2]

3.3. Product Purification The liquid stream from the recovery section, rich in propane and

propylene, is routed to a distillation section. This typically consists of:

Deethanizer: Removes residual ethane and other light components.[7]

C3 Splitter (Propane-Propylene Splitter): Separates the final high-purity propylene product

(typically ≥99.5%) from the unreacted propane.[7]

The unreacted propane is then recycled back to the feed preparation stage, maximizing

feedstock utilization.[7]
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Section 4: Standard Operating Protocol (Lab-Scale
System)
This protocol outlines the operation of a bench-scale fixed-bed reactor system to evaluate

CATOFIN®-type catalyst performance.

4.1. System & Materials

Reactor: Quartz or Stainless Steel tube (e.g., 10 mm ID), placed in a programmable tube

furnace.

Catalyst: ~1.0 g of CATOFIN® catalyst pellets, crushed and sieved to a uniform particle size

(e.g., 250-425 μm).

Gas Feed: Mass Flow Controllers (MFCs) for Propane, Nitrogen (Inert), and Air

(Regeneration).

Analysis: Online Gas Chromatograph (GC) with FID and TCD detectors.

4.2. Protocol Steps

Catalyst Loading: a. Load the reactor with a packed bed of the sieved catalyst, secured with

quartz wool plugs. b. Install the reactor in the furnace and connect all gas and effluent lines.

c. Causality: Uniform particle size and proper packing prevent gas channeling, ensuring

consistent contact time between the reactant gas and catalyst surface.

System Leak Check & Purge: a. Pressurize the system with Nitrogen to ~1.5x the intended

operating pressure. b. Verify that the pressure holds steady, indicating no leaks. c. Purge the

system with flowing Nitrogen (50 mL/min) for 30 minutes. d. Causality: This step is critical for

safety to ensure flammable propane does not mix with air from leaks, and to remove

atmospheric contaminants.

Catalyst Activation (Calcination): a. While purging with Nitrogen, ramp the furnace

temperature to 650°C at a rate of 10°C/min. b. Switch the gas feed to dry Air at 50 mL/min

and hold at 650°C for 3 hours. c. Switch back to Nitrogen purge for 30 minutes to remove

residual air. d. Causality: Calcination ensures the removal of moisture and converts any

chromium precursors to the active oxide state.
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Reaction Cycle (Dehydrogenation): a. Adjust the reactor temperature to the desired setpoint

(e.g., 600°C). b. Set the reactor pressure (typically sub-atmospheric). c. Introduce the

propane feed at a specified flow rate (e.g., to achieve a Gas Hourly Space Velocity (GHSV)

of 1000 h⁻¹). d. Start online GC sampling of the reactor effluent every 5-10 minutes. e.

Continue the reaction for a set duration (e.g., 10-30 minutes). f. Causality: Running at sub-

atmospheric (vacuum) pressure shifts the reaction equilibrium towards the products,

increasing single-pass conversion.[7]

Catalyst Regeneration Cycle: a. Stop the propane flow and purge the reactor with Nitrogen

for 15 minutes. b. Introduce Air at 50 mL/min to begin coke combustion. The reactor

temperature will increase due to the exothermic reaction. c. Monitor the effluent gas with the

GC for CO and CO₂. Regeneration is complete when their concentrations return to baseline.

d. Purge again with Nitrogen for 15 minutes to prepare for the next reaction cycle. e.

Causality: Complete coke removal is essential to restore catalyst activity for the subsequent

cycle. The nitrogen purges prevent the formation of explosive mixtures of propane and air.[5]

System Shutdown: a. Stop all reactive gas flows, leaving a slow Nitrogen purge. b. Turn off

the furnace and allow the system to cool to ambient temperature under the inert purge.

Section 5: Data, Performance & Troubleshooting
5.1. Key Performance Indicators (KPIs)

The process is evaluated based on three primary metrics calculated from GC data:

Propane Conversion (%): The percentage of propane feed that has reacted. Conversion (%)

= ([Propane_in - Propane_out] / Propane_in) * 100

Propylene Selectivity (%): The percentage of reacted propane that formed propylene.

Selectivity (%) = (Moles of Propylene_out / [Moles of Propane_in - Moles of Propane_out]) *

100

Propylene Yield (%): The overall efficiency of converting propane feed into propylene. Yield

(%) = (Conversion * Selectivity) / 100

5.2. Typical Performance Data
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The CATOFIN® process is known for its high selectivity and reliability.[1][11]

Parameter Typical Value Source

Propane Conversion (per

pass)
>45% [9]

Propylene Selectivity >88% (wt/wt) [9]

Overall Propylene Selectivity >86% (wt%) [2]

On-stream Factor / Reliability Up to 98% [1][2]

Plant Capacity Often exceeds 110% of design [10]

5.3. Troubleshooting Guide

Issue Potential Cause(s) Recommended Action

Low Propane Conversion

1. Catalyst deactivation

(coking). 2. Reaction

temperature too low. 3. Feed

contains poisons (e.g., sulfur).

1. Ensure complete

regeneration cycle. 2. Verify

furnace and thermocouple

accuracy. 3. Analyze feed

purity; use purification beds if

needed.

Low Propylene Selectivity

1. Reaction temperature too

high. 2. Poor catalyst health. 3.

Incorrect space velocity.

1. Optimize reactor

temperature profile. 2.

Consider catalyst replacement.

3. Verify MFC calibrations and

recalculate GHSV.

Rapid Catalyst Deactivation

1. Incomplete regeneration. 2.

High concentration of coke

precursors in feed. 3.

Operating temperature is

excessively high.

1. Increase regeneration time

or air flow. 2. Improve

upstream feed purification. 3.

Reduce reactor temperature

setpoint.
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Section 6: Safety Protocols & Environmental
Considerations

Flammability: Propane is highly flammable. All operations must be conducted in well-

ventilated areas (e.g., fume hood). Ensure all system connections are leak-proof.

High Temperatures: The reactor operates at very high temperatures, posing a burn risk. Use

appropriate personal protective equipment (PPE), including thermal gloves.

Catalyst Handling: While the Cr-based catalyst is stable, avoid inhaling catalyst dust. Handle

in a ventilated area and wear a dust mask.

Environmental: While Cr-based catalysts are effective, they can pose environmental

concerns if not handled and disposed of properly.[15] Follow all institutional and regulatory

guidelines for the disposal of chromium-containing waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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